Cas no 1245645-37-7 (tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)

Technical Introduction: tert-Butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate is a bicyclic heterocyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold with an acetyl substituent at the 6-position and a tert-butyl carboxylate protecting group at the 3-position. The cis configuration ensures stereochemical uniformity, making it valuable for synthetic applications requiring precise spatial orientation. The tert-butyloxycarbonyl (Boc) group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the synthesis of constrained peptidomimetics or bioactive molecules targeting central nervous system (CNS) disorders. Its structural rigidity and functional group compatibility offer advantages in designing conformationally restricted analogs with improved pharmacokinetic properties.

tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate structure

1245645-37-7 structure

Product Name:tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

CAS No:1245645-37-7

MF:C₁₂H₁₉NO₃

MW:225.284163713455

MDL:MFCD16659709

CID:1082208

Update Time:2025-06-10

tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- (1R,5S)-tert-Butyl 6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- cis-tert-Butyl 6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- tert-butyl (1R,5S)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- Cis-tert-butyl6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
- MDL： MFCD16659709
- Inchi： 1S/C12H19NO3/c1-7(14)10-8-5-13(6-9(8)10)11(15)16-12(2,3)4/h8-10H,5-6H2,1-4H3/t8-,9+,10?
- InChI Key： ZWCSPNASTQNGJH-ULKQDVFKSA-N
- SMILES： O=C(C)C1[C@H]2CN(C(=O)OC(C)(C)C)C[C@H]21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4

Experimental Properties

Density: 1.143

tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

tert-butyl cis-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Pricemore >>

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Chemenu	CM125811-1g	tert-butyl (1R,5S)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate	1245645-37-7	97%	1g	$327	2021-08-05
Chemenu	CM125811-5g	tert-butyl (1R,5S)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate	1245645-37-7	97%	5g	$982	2021-08-05
Chemenu	CM125811-250mg	tert-butyl (1R,5S)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate	1245645-37-7	97%	250mg	$164	2023-11-21
Chemenu	CM125811-1g	tert-butyl (1R,5S)-6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate	1245645-37-7	97%	1g	$411	2023-11-21
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Ambeed	A228075-100mg	cis-tert-Butyl 6-acetyl-3-azabicyclo[3.1.0]hexane-3-carboxylate	1245645-37-7	97%	100mg	$125.0	2025-02-26
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